Cas no 61592-86-7 (1,1'-Biphenyl, 4-isothiocyanato-4'-pentyl-)

• Product Name: 1,1'-Biphenyl, 4-isothiocyanato-4'-pentyl-
• CAS No: 61592-86-7
• MF: C₁₈H₁₉NS
• MW: 281.41516327858
• CID: 473584
• PubChem ID: 20031625
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-isothiocyanato-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-isothiocyanato-4'-pentyl-
• 1-isothiocyanato-4-(4-pentylphenyl)benzene
• 4'-pentyl-4-isothiocyanato-1,1'-biphenyl
• DTXSID90601828
• SCHEMBL9347327
• 4'-Isothiocyanato-4-pentyl-biphenyl
• 4-ISOTHIOCYANATO-4'-PENTYL-1,1'-BIPHENYL
• 61592-86-7

• Inchi： 1S/C18H19NS/c1-2-3-4-5-15-6-8-16(9-7-15)17-10-12-18(13-11-17)19-14-20/h6-13H,2-5H2,1H3
• InChI Key： CVPRIERKONBZQY-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 281.12397
• Monoisotopic Mass: 281.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36